Cas no 2138050-79-8 (3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine)

• Product Name: 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine
• CAS No: 2138050-79-8
• MF: C₁₀H₁₆F₃N
• MW: 207.235953330994
• CID: 6520745
• PubChem ID: 165784993
• Update Time: 2025-10-31

3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157998
• 3-(prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine
• 2138050-79-8
• 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine

• Inchi： 1S/C10H16F3N/c1-2-3-7-6-8(14)4-5-9(7)10(11,12)13/h2,7-9H,1,3-6,14H2
• InChI Key： CZZFMHFKCSDGRT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1CC=C)N)(F)F

Computed Properties

• Exact Mass: 207.12348400g/mol
• Monoisotopic Mass: 207.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2138050-79-8 and Product Name: 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine

The compound with the CAS number 2138050-79-8 and the product name 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both an allyl group and a trifluoromethyl substituent on a cyclohexane ring introduces distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a growing interest in the development of molecules that incorporate trifluoromethyl groups. This substituent is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine structure exemplifies how such modifications can be integrated into a molecular framework to achieve desired pharmacological effects. The cyclohexane ring provides a rigid backbone, while the allyl group introduces flexibility and reactivity, making it an attractive candidate for further chemical manipulation.

One of the most compelling aspects of this compound is its potential in the development of neurological therapeutics. The combination of the allyl and trifluoromethyl groups has been shown to influence receptor binding and metabolic pathways relevant to neurodegenerative diseases. Recent studies have highlighted the role of trifluoromethyl-containing compounds in modulating neurotransmitter systems, suggesting that derivatives of 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine could exhibit promising activities against conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexanamine moiety further contributes to the compound's potential by providing a suitable pharmacophore for interaction with biological targets.

Furthermore, the structural motif of this compound finds relevance in the realm of anti-inflammatory agents. The trifluoromethyl group is well-documented for its ability to enhance lipophilicity and binding interactions with inflammatory cytokine receptors. By incorporating this group into a cyclohexanamine framework, researchers aim to develop molecules that can selectively inhibit inflammatory pathways without causing significant side effects. Preliminary in vitro studies have demonstrated that certain analogs of 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine exhibit anti-inflammatory properties comparable to established therapeutics, while offering additional advantages such as improved bioavailability and reduced toxicity.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The introduction of both an allyl group and a trifluoromethyl substituent requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct this complex molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes necessary for clinical applications.

As research progresses, the potential applications of derivatives of 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine are likely to expand into other therapeutic areas. For instance, modifications to the cyclohexane ring or the amine functionality could lead to compounds with enhanced activity against infectious diseases or cancer. The versatility of this scaffold allows for extensive structural diversification, enabling medicinal chemists to tailor molecules for specific biological targets with high precision.

The integration of computational chemistry tools has further accelerated the discovery process for compounds like 3-(Prop-2-en-1-yl)-4-(trifluoromethyl)cyclohexan-1-amine. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing molecular properties before experimental synthesis is undertaken. These virtual screening approaches have significantly reduced the time and resources required for hit identification, allowing researchers to focus on more promising candidates early in the drug development pipeline.

In conclusion, the compound with CAS number 2138050-79-8, particularly its product name 3-(Prop-2-enyl)-4-(trifluoromethyl)cyclohexanamidine, represents a significant contribution to pharmaceutical chemistry. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in neurological disorders and inflammation management. The ongoing research into this compound underscores its potential as a lead molecule for developing novel drugs with improved efficacy and safety profiles.